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Compound of Interest

Compound Name: Balsalazide disodium salt hydrate

Cat. No.: B12055135

Get Quote

Introduction & Mechanistic Rationale
Balsalazide disodium is a colon-specific prodrug of mesalamine (5-aminosalicylic acid) utilized

in the management of mildly to moderately active ulcerative colitis. While historically

administered as 750 mg immediate-release capsules , the high dosing regimen (up to 6.75

g/day ) results in a high pill burden. To optimize patient compliance, an 1100 mg high-dose

tablet formulation has been engineered .

Micromeritic Challenges & The Case for Wet Granulation: Formulating an 1100 mg tablet

presents significant physical challenges. The Active Pharmaceutical Ingredient (API)

constitutes over 95% of the core tablet weight. At this loading, the intrinsic properties of the API

—specifically its poor flow kinetics, high cohesiveness, and low plasticity—dominate the blend.

Direct compression is physically unfeasible because compensating for these defects would

require large volumes of dry binders and glidants, resulting in a tablet mass exceeding 1.5

grams (which is unswallowable).

Wet granulation circumvents this by using a liquid binder to form liquid bridges between API

particles, which harden into solid bridges upon drying. This process densifies the powder bed,
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dramatically improves flowability, and enhances plastic deformation during compression while

keeping the excipient footprint strictly below 5% w/w .

Formulation Composition
The following table summarizes the quantitative composition required to manufacture the 1100

mg core tablet and its subsequent film coating.

Table 1: Quantitative Composition of Balsalazide Disodium 1100 mg Tablets

Component
Functional
Category

Amount per Tablet
(mg)

% w/w (Core)

Balsalazide Disodium,

Dihydrate

Active Pharmaceutical

Ingredient
1100.0 95.40%

Hypromellose
Polymeric Binder /

Granulation Aid
36.0 3.12%

Magnesium Stearate

(Vegetable)
Boundary Lubricant 17.0 1.48%

Total Core Weight 1153.0 100.00%

Opadry II Yellow (#Y-

22-12553)

Film Coating

(Aesthetic & Moisture

Barrier)

35.0 -

Total Coated Weight 1188.0 -

Experimental Protocol: Step-by-Step Methodology
This protocol outlines the manufacturing workflow. Every stage is designed as a self-validating

system, ensuring that critical quality attributes (CQAs) are met before progressing to the next

unit operation.

Phase 1: Dispensing and Dry Mixing
Accurately weigh 1100 parts of Balsalazide Disodium and 36 parts of Hypromellose.
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Transfer the powders into a low-shear planetary mixer.

Dry mix for 5 minutes to ensure a homogenous distribution of the Hypromellose binder within

the API bed.

Phase 2: Wet Granulation
Causality: A low-shear planetary mixer is specifically selected over a high-shear granulator.

High-shear processing risks over-densifying the high-API granules, which severely retards fluid

ingress and delays tablet disintegration in the gastrointestinal tract . 4. Initiate the planetary

mixer at low speed. 5. Gradually atomize Purified Water (granulation fluid) onto the powder

bed. 6. Continue massing until the powder achieves a cohesive, snow-ball-like consistency (the

critical "wet mass" endpoint). 7. Pass the wet mass through a coarse 8-mesh screen to break

up large agglomerates, thereby increasing the surface area for efficient moisture evaporation.

Phase 3: Tray Drying
Spread the wet granules evenly onto stainless steel trays.

Dry in a forced-air convection oven set to 50°C.

Self-Validation Check (Moisture Content): Periodically sample the granules and measure the

Loss on Drying (LOD) using a halogen moisture analyzer. Halt the drying process only when

the LOD is

2.0%. Causality: An LOD strictly

2.0% is required. Residual moisture > 2.0% acts as an excessive plasticizer, causing the
granules to stick to the punch faces during compression (picking/sticking). Conversely, bone-
dry granules (LOD < 0.5%) lack plasticity, leading to tablet capping and high friability.

Phase 4: Milling
Pass the dried granules through a Fitzpatrick mill (FitzMill) fitted with a #2AA mesh stainless

steel screen .

Operate the mill with knives forward at medium speed. Causality: This specific milling

configuration normalizes the particle size distribution (PSD), eliminating fines and oversized

granules. A tight PSD is critical to prevent segregation during the final blending stage.
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Phase 5: Final Blending & Lubrication
Transfer the sized granules into a V-blender.

Screen the Magnesium Stearate (17 parts) through a 30-mesh sieve to remove lumps, and

add it to the V-blender.

Blend for exactly 3 to 5 minutes. Causality: Magnesium stearate is a hydrophobic boundary

lubricant. Over-blending will coat the granules too thoroughly, drastically reducing the tablet's

tensile strength and artificially delaying the dissolution profile.

Phase 6: Compression & Coating
Compress the final blend using a rotary tablet press equipped with modified oval tooling

(necessary to accommodate the large 1153 mg core volume).

Self-Validation Check (Mechanical Integrity): Test core tablets for hardness (Target: 15–20

kP) and friability (< 0.5% w/w). Sufficient mechanical strength is mandatory to withstand the

tumbling forces of the pan coater.

Transfer the validated core tablets to a perforated pan coater.

Apply an aqueous dispersion of Opadry II Yellow until a theoretical weight gain of ~3.0% (35

mg/tablet) is achieved.

Process Workflow Diagram
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1. Dispensing & Dry Mixing
(Balsalazide Disodium + Hypromellose)

2. Wet Granulation
(Low Shear Planetary Mixer)

 Add Purified Water

3. Tray Drying
(Target LOD u2264 2.0%)

 Wet Mass

4. Milling
(Fitzpatrick Mill, #2AA mesh)

 Dried Granules

5. Final Blending
(V-Blender + Mg Stearate)

 Sized Granules

6. Tablet Compression
(Rotary Press)

 Final Blend

7. Film Coating
(Opadry II Yellow)

 Core Tablets

8. Quality Control & Release
(Assay, Dissolution, Hardness)

 Coated Tablets
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Workflow diagram of the wet granulation and tablet manufacturing process for Balsalazide

Disodium.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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